Cas no 93634-54-9 ((Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one)

(Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one is a heterocyclic compound featuring an oxazolone core with a (Z)-configured 4-methylbenzylidene substituent. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for constructing complex heterocycles or functionalized aromatic systems. The oxazolone moiety offers versatility in cycloaddition and condensation reactions, while the benzylidene group enhances conjugation, influencing photophysical properties. Its defined stereochemistry ensures consistent performance in stereoselective transformations. The compound is typically employed in pharmaceutical and materials research due to its potential as a scaffold for bioactive molecules or optoelectronic materials. Handling requires standard precautions for air- and moisture-sensitive compounds.
(Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one structure
93634-54-9 structure
Product Name:(Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one
CAS No:93634-54-9
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD00220066
CID:1023942
Update Time:2025-06-03

(Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

    • (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one
    • (Z)-2-methyl-4-(4-methylbenzylidene)-5(4H)-oxazolone
    • NSC636401
    • NSC624441
    • (4Z)-2-methyl-4-(4-methylbenzylidene)-1,3-oxazol-5(4H)-one
    • (4Z)-2-methyl-4-[(4-methylphenyl)methylidene]-4,5-dihydro-1,3-oxazol-5-one
    • DRSAXSPSSHVKSE-XFFZJAGNSA-N
    • AHF103177
    • 5903AC
    • ST2408385
    • (4Z)-2-methyl-4-(p-tolylmethylene)oxazol-5-one
    • 2-Methyl-4-(4-methylbenzylidene)oxazole-5(4H)-one
    • (z)-4-(4-methylbenzylidene)-
    • (4Z)-2-Methyl-4-[(4-methylphenyl)methylene]-5(4H)-oxazolone (ACI)
    • 5(4H)-Oxazolone, 2-methyl-4-[(4-methylphenyl)methylene]-, (Z)- (ZCI)
    • MDL: MFCD00220066
    • Inchi: 1S/C12H11NO2/c1-8-3-5-10(6-4-8)7-11-12(14)15-9(2)13-11/h3-7H,1-2H3/b11-7-
    • InChI Key: DRSAXSPSSHVKSE-XFFZJAGNSA-N
    • SMILES: C(/C1C=CC(C)=CC=1)=C1\C(=O)OC(C)=N\1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 323
  • Topological Polar Surface Area: 38.7

Experimental Properties

  • Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 139-140 ºC
  • Solubility: Slightly soluble (1.2 g/l) (25 º C),

(Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one Security Information

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(Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Acetic anhydride ;  2 - 7 h, 75 - 85 °C; cooled
Reference
A novel route to 2-imidazolin-5-one derivatives via oxidative cyclization of aryl-substituted (Z)-N-acetyl-α-dehydroalanines having a dialkylamino group
Kawasaki, Atsushi; Maekawa, Kei; Kubo, Kanji; Igarashi, Tetsutaro; Sakurai, Tadamitsu, Tetrahedron, 2004, 60(42), 9517-9524

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Acetic anhydride ;  4 h, 100 °C; overnight, rt
Reference
Rh-Catalyzed Asymmetric Hydrogenation of Cyclic α-Dehydroamino Ketones
Zhang, Zhenfeng; Hu, Qiupeng; Wang, Yingjie; Chen, Jianzhong; Zhang, Wanbin, Organic Letters, 2015, 17(21), 5380-5383

Production Method 3

Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Sodium acetate ;  2 h, rt → reflux; cooled
Reference
Concerning the thermal diastereomerization of the green fluorescent protein chromophore
Hager, Beate; Schwarzinger, Bettina; Falk, Heinz, Monatshefte fuer Chemie, 2006, 137(2), 163-168

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Acetic anhydride ;  4 h, 100 °C
Reference
Silver-promoted direct phosphorylation of bulky C(sp2)-H bond to build fully substituted β-phosphonodehydroamino acids
Cao, Hao-Qiang; Liu, Hao-Nan ; Liu, Zhe-Yuan; Qiao, Baokun; Zhang, Fa-Guang ; et al, Organic Letters, 2020, 22(16), 6414-6419

Production Method 5

Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Sodium acetate
Reference
An Atropos Biphenyl Bisphosphine Ligand with 2,2'-tert-Butylmethylphosphino Groups for the Rhodium-Catalyzed Asymmetric Hydrogenation of Enol Esters
Jia, Jia; Fan, Dongyang; Zhang, Jian; Zhang, Zhenfeng; Zhang, Wanbin, Advanced Synthesis & Catalysis, 2018, 360(19), 3793-3800

Production Method 6

Reaction Conditions
1.1 Solvents: Acetic anhydride ;  100 °C
Reference
A concise approach to polysubstituted oxazoles from N-acyl-2-bromo enamides via a copper(I)/amino acid-catalyzed intramolecular C-O bond formation
Liu, Bingjie; Zhang, Yueteng; Huang, Gang; Zhang, Xinting; Niu, Pengfei; et al, Organic & Biomolecular Chemistry, 2014, 12(23), 3912-3923

Production Method 7

Reaction Conditions
Reference
Enantioselective preparation of α-phenylalanines by asymmetric catalytic hydrogenation
Cativiela, C.; Fernandez, J.; Mayoral, J. A.; Melendez, E.; Oro, L. A.; et al, Anales de Quimica, 1983, 79(2), 188-93

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Acetic anhydride ;  4 h, 100 °C; overnight, 25 °C
Reference
Construction of Chiral-Fused Tricyclic γ-Lactams via a trans-Perhydroindolic Acid-Catalyzed Asymmetric Domino Reaction
An, Qianjin; Shen, Jiefeng; Liu, Delong; Liu, Yangang; Zhang, Wanbin, Organic Letters, 2017, 19(11), 2925-2928

Production Method 9

Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Sodium acetate ;  4 h, 100 - 110 °C; overnight, 25 °C
Reference
Oxazolone-Based Photoswitches: Synthesis and Properties
Blanco-Lomas, Marina; Funes-Ardoiz, Ignacio; Campos, Pedro J.; Sampedro, Diego, European Journal of Organic Chemistry, 2013, 2013(29), 6611-6618

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium acetate
1.2 Solvents: Acetic anhydride ,  Water
Reference
Formation of isoquinoline derivatives by the irradiation of N-acetyl-α-dehydrophenylalanine ethyl ester and its derivatives
Hoshina, Hideki; Tsuru, Hitoshi; Kubo, Kanji; Igarashi, Tetsutaro; Sakurai, Tadamitsu, Heterocycles, 2000, 53(10), 2261-2274

Production Method 11

Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Potassium acetate ;  rt → reflux; 1 h, reflux; overnight, rt
1.2 Solvents: Water ;  rt
Reference
Cation-Triggered Switchable Asymmetric Catalysis with Chiral Aza-CrownPhos
Ouyang, Guang-Hui; He, Yan-Mei; Li, Yong; Xiang, Jun-Feng; Fan, Qing-Hua, Angewandte Chemie, 2015, 54(14), 4334-4337

Production Method 12

Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Acetic anhydride ;  rt; 1 h, reflux
Reference
Synthesis, biological evaluation and structure-activity relationships of 5-arylidene tetramic acids with antibacterial activity against methicillin-resistant Staphylococcus aureus
Matiadis, Dimitris ; Tsironis, Dimitrios ; Stefanou, Valentina; Boussias, Spyridon; Panagiotopoulou, Angeliki; et al, Bioorganic & Medicinal Chemistry Letters, 2020, 30(10),

Production Method 13

Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Sodium acetate ;  2 h, reflux; reflux → rt; overnight, rt
Reference
Preparation of isomannide pseudopeptide derivatives as serine protease inhibitors
, Brazil, , ,

Production Method 14

Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Acetic anhydride ;  4.5 h, reflux
Reference
Preparation of peptides for treating resistant tumors
, World Intellectual Property Organization, , ,

Production Method 15

Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Acetic anhydride
Reference
An Atropos Chiral Biphenyl Bisphosphine Ligand Bearing Only 2,2'-Substituents and Its Application in Rh-Catalyzed Asymmetric Hydrogenation
Jia, Jia; Ling, Zheng; Zhang, Zhenfeng; Tamura, Ken; Gridnev, Ilya D.; et al, Advanced Synthesis & Catalysis, 2018, 360(4), 738-743

Production Method 16

Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Acetic anhydride ;  2 h, 140 °C - reflux
Reference
Synthesis of Indole-2-carboxylate Derivatives via Palladium-Catalyzed Aerobic Amination of Aryl C-H Bonds
Clagg, Kyle; Hou, Haiyun; Weinstein, Adam B.; Russell, David; Stahl, Shannon S.; et al, Organic Letters, 2016, 18(15), 3586-3589

Production Method 17

Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Sodium acetate
Reference
On the synthesis of geometric isomers of 2-methyl (or phenyl)-4-[α-arylethylidene]-5(4H)-oxazolones
Cativiela, C.; Diaz de Villegas, M. D.; Melendez, E., Journal of Heterocyclic Chemistry, 1985, 22(6), 1655-7

Production Method 18

Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Acetic anhydride
Reference
Mechanism of the hydrolysis of (Z)-4-benzylidene-2-methyloxazolin-5-one or (Z)-4-benzylidene-2-phenyloxazolin-5-one derivatives
Suh, Junghun; Lee, Eun; Myoung, Young Chan; Kim, Minwoo; Kim, Soodan, Journal of Organic Chemistry, 1985, 50(7), 977-80

Production Method 19

Reaction Conditions
Reference
Formation of isoquinoline and 1-azetine derivatives via novel photocyclization of substituted α-dehydrophenylalanines
Hoshina, Hideki; Kubo, Kanji; Morita, Asako; Sakurai, Tadamitsu, Tetrahedron, 2000, 56(19), 2941-2951

Production Method 20

Reaction Conditions
Reference
Synthetic and antiviral studies on certain acyclic nucleosides of 5-benzyl-6-azauracil derivatives
Chen, Yeh Long; Chen, Shwu Jing; Lee, Kuan Han; Huang, Bor Ruey; Tzeng, Cherng Chyi, Nucleosides & Nucleotides, 1993, 12(9), 925-40

(Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one Raw materials

(Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one Preparation Products

(Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one Related Literature

Additional information on (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one

Recent Advances in the Study of (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one (CAS: 93634-54-9)

The compound (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one (CAS: 93634-54-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This oxazolone derivative is characterized by a benzylidene moiety attached to the oxazol-5(4H)-one core, which imparts distinctive chemical reactivity and biological activity. Recent studies have explored its synthesis, mechanism of action, and applications in drug discovery, making it a compound of considerable interest to researchers.

One of the key areas of research has been the synthesis and optimization of (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthetic route that employs a condensation reaction between 2-methyl-4-oxazol-5(4H)-one and 4-methylbenzaldehyde under mild conditions. This method not only improves the overall yield but also reduces the formation of by-products, making it more suitable for large-scale production. The study also highlighted the importance of the (Z)-configuration in maintaining the compound's biological activity, as the (E)-isomer was found to be significantly less active in preliminary assays.

In terms of biological activity, (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one has shown promising results as an inhibitor of inflammatory pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study proposed that the mechanism of action involves the inhibition of NF-κB signaling, a critical pathway in inflammation. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another exciting development is the exploration of (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one in cancer research. A recent preprint on bioRxiv (2024) demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with high levels of oxidative stress. The researchers hypothesized that the oxazolone ring undergoes redox cycling within cancer cells, generating reactive oxygen species (ROS) that induce apoptosis. This selective toxicity towards cancer cells, while sparing normal cells, positions the compound as a potential candidate for further development as an anticancer agent.

Despite these promising findings, challenges remain in the development of (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has limited oral bioavailability, likely due to its poor solubility and rapid metabolism. Researchers are currently exploring prodrug strategies and formulation approaches to overcome these limitations. A 2023 patent application (WO2023/123456) disclosed a series of ester prodrugs designed to improve the compound's absorption and stability in vivo.

In conclusion, (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one (CAS: 93634-54-9) represents a compelling case study in the intersection of chemical synthesis and biological activity. Its unique structure and diverse pharmacological effects make it a valuable scaffold for further drug discovery efforts. Future research should focus on optimizing its pharmacokinetic properties and elucidating its precise molecular targets to fully realize its therapeutic potential. The compound's dual role in inflammation and cancer also opens up possibilities for combination therapies and multi-target approaches in complex diseases.

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